N-(3-carbamoyl-4-fluorophenyl)-2,2,6,6-tetrafluoromorpholine-4-carboxamide

• IUPAC Name: N-(3-carbamoyl-4-fluorophenyl)-2,2,6,6-tetrafluoromorpholine-4-carboxamide
• InChI: InChI=1S/C12H10F5N3O3/c13-8-2-1-6(3-7(8)9(18)21)19-10(22)20-4-11(14,15)23-12(16,17)5-20/h1-3H,4-5H2,(H2,18,21)(H,19,22)
• InChI Key: UKZPTPUICIGKAS-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(CN1C(=O)NC2=CC(=C(C=C2)F)C(=O)N)(F)F)(F)F
• Molecular Formula: C12H10F5N3O3
• Molecular Weight: 339.22 g/mol

Description

N-(3-carbamoyl-4-fluorophenyl)-2,2,6,6-tetrafluoromorpholine-4-carboxamide is a complex organic compound characterized by the presence of fluorine atoms and a morpholine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-carbamoyl-4-fluorophenyl)-2,2,6,6-tetrafluoromorpholine-4-carboxamide involves multiple steps. One common method includes the reaction of 3-carbamoyl-4-fluoroaniline with tetrafluoromorpholine-4-carboxylic acid under specific conditions. The reaction typically requires a catalyst and is conducted under controlled temperature and pressure to ensure the desired product is obtained with high purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent quality and yield, making the compound suitable for commercial applications.

Chemical Reactions Analysis

Types of Reactions

N-(3-carbamoyl-4-fluorophenyl)-2,2,6,6-tetrafluoromorpholine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: The fluorine atoms in the compound can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Lithium aluminum hydride and sodium borohydride are frequently used reducing agents.

Substitution: Halogen exchange reactions can be facilitated using reagents like sodium iodide in acetone.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce amines or alcohols.

Scientific Research Applications

N-(3-carbamoyl-4-fluorophenyl)-2,2,6,6-tetrafluoromorpholine-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its therapeutic potential in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(3-carbamoyl-4-fluorophenyl)-2,2,6,6-tetrafluoromorpholine-4-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3-carbamoyl-4-fluorophenylboronic acid
• N-(3-carbamoyl-4-fluorophenyl)-3-fluoro-4-(1H-pyrazol-1-yl)benzamide